Cas no 2229620-38-4 (1-1-(4-bromo-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229620-38-4
• MF: C₁₂H₁₂BrF₂N
• MW: 288.131189346313
• CID: 6173259
• PubChem ID: 165756832
• Update Time: 2025-08-05

1-1-(4-bromo-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine
• EN300-1923973
• 2229620-38-4
• 1-[1-(4-bromo-2,6-difluorophenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H12BrF2N/c13-7-5-8(14)10(9(15)6-7)11(1-2-11)12(16)3-4-12/h5-6H,1-4,16H2
• InChI Key： YTVKIFAZPSRZIT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 287.01212g/mol
• Monoisotopic Mass: 287.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylcyclopropan-1-amine

1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229620-38-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The chemical structure of 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine is notable for its cyclopropyl and bromo-difluorophenyl moieties. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The cyclopropyl ring, a three-membered cyclic structure, is known for its high strain energy and reactivity. This strain can be harnessed in various synthetic transformations and can influence the compound's biological activity. The bromo-difluorophenyl substituent, on the other hand, adds halogenated functionalities that can modulate the compound's interactions with biological targets.

The synthesis of 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine has been a subject of extensive research. One common approach involves the coupling of a bromo-difluorobenzene derivative with a cyclopropylamine precursor. This can be achieved through various methodologies, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, palladium-catalyzed cross-coupling reactions have been optimized to improve yields and reduce by-products.

In terms of its biological activities, 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Kinases play crucial roles in cell signaling pathways that regulate cell growth and division. By inhibiting these enzymes, 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine can potentially disrupt aberrant signaling cascades that contribute to tumor progression.

Beyond its enzymatic inhibition properties, 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine has also been investigated for its effects on other biological processes. Research has shown that it can modulate receptor-mediated signaling pathways, which are involved in a wide range of physiological and pathological conditions. For instance, it has been tested for its ability to interact with G protein-coupled receptors (GPCRs), which are important targets for drug discovery due to their involvement in numerous diseases.

The pharmacokinetic properties of 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine are another critical aspect of its evaluation as a potential therapeutic agent. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for optimizing drug delivery and ensuring that the compound reaches its intended target at effective concentrations while minimizing side effects. Preliminary data suggest that the compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

Clinical trials are an essential step in translating laboratory findings into practical applications. While 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine is still in the early stages of clinical evaluation, preliminary results from preclinical studies have been encouraging. These studies have provided valuable insights into the safety and efficacy of the compound in animal models of various diseases. Ongoing research aims to validate these findings and explore the full therapeutic potential of this novel compound.

In conclusion, 1-1-(4-Bromo-2,6-Difluorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229620-38-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and potential uses, it holds significant promise for contributing to the treatment of various diseases.